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Compound of Interest

Compound Name:
(1-Methyl-1H-imidazol-2-

yl)acetonitrile

Cat. No.: B1300353 Get Quote

Essential Safety and Handling Guide for (1-Methyl-
1H-imidazol-2-yl)acetonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (1-Methyl-1H-imidazol-2-
yl)acetonitrile (CAS No: 3984-53-0). Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
(1-Methyl-1H-imidazol-2-yl)acetonitrile is classified with several hazards requiring specific

protective measures.[1] It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.
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Hazard Classification GHS Hazard Statement
Required Personal
Protective Equipment
(PPE)

Acute toxicity, oral
(Category 4)

H302: Harmful if
swallowed

Eye/Face Protection: Face
shield and safety glasses
(approved under
standards like NIOSH or
EN 166).[1]

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation

Skin Protection: Chemical-

resistant gloves. Inspect

gloves before use and use

proper removal techniques.[1]

Protective clothing is also

recommended.[1]

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation

Respiratory Protection: For

nuisance exposures, use a

P95 (US) or P1 (EU) particle

respirator. For higher-level

protection, use OV/AG/P99

(US) or ABEK-P2 (EU)

respirator cartridges.[1]

| Specific target organ toxicity, single exposure (Category 3) | H335: May cause respiratory

irritation | |

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical to minimize exposure and ensure

safety.

Step-by-Step Handling Protocol
Preparation:
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Ensure adequate ventilation and that an appropriate exhaust system is operational.[1][2]

[3]

Set up emergency exits and designate a risk-elimination area.[2][3]

Inspect all required PPE for integrity before use.[1]

Handling the Compound:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid the

formation and inhalation of dust, aerosols, and vapors.[1][2]

Avoid all contact with skin and eyes by wearing the appropriate PPE.[1][2][3]

Use non-sparking tools to prevent ignition sources.[2][3]

Post-Handling:

Wash hands thoroughly before breaks and at the end of the workday.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.

Clean the work area and decontaminate any surfaces that may have come into contact

with the chemical.

Storage Procedures
Keep the container tightly closed.[2][3]

Store in a dry, cool, and well-ventilated place.[2][3]

The recommended storage temperature is between 2-8°C.[1]

Store away from incompatible materials.[2][3]

Disposal Plan
Proper disposal of (1-Methyl-1H-imidazol-2-yl)acetonitrile and its containers is crucial to

prevent environmental contamination.
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Chemical Waste Disposal
Do not allow the product to enter drains.[1][3]

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

Alternatively, the material can be disposed of at a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[2][3]

Contaminated Packaging Disposal
Dispose of contaminated packaging as you would the unused product.[1]

Containers may be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[2][3]

Another option is to puncture the packaging to render it unusable before disposing of it in a

sanitary landfill.[2][3]

Emergency First Aid Procedures
In case of exposure, immediate action is necessary.

General Advice: Move out of the dangerous area and consult a physician. Show the safety

data sheet to the doctor in attendance.[1]

If Inhaled: Move the person into fresh air. If breathing ceases, provide artificial respiration.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1]

If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[1]

Workflow for Safe Handling
The following diagram illustrates the logical flow for safely managing (1-Methyl-1H-imidazol-2-
yl)acetonitrile from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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